Cas no 80689-16-3 (6-Methoxy-4-methyl-2(3H)-benzothiazolone)

• Product Name: 6-Methoxy-4-methyl-2(3H)-benzothiazolone
• CAS No: 80689-16-3
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 60249
• PubChem ID: 3066915
• Update Time: 2025-04-18

6-Methoxy-4-methyl-2(3H)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-methyl-2(3H)-benzothiazolone
• 6-methoxy-4-methyl-3H-1,3-benzothiazol-2-one
• 2(3H)-Benzothiazolone,6-methoxy-4-methyl
• 6-Methoxy-4-methyl-2(3H)-benzothiazolon [German]
• 2(3H)-Benzothiazolone, 6-methoxy-4-methyl-
• 2(3H)-Benzothiazolone,6-methoxy-4-methyl-(9CI)
• 6-Methoxy-4-methyl-2(3H)-benzothiazolon
• 80689-16-3
• 6-methoxy-4-methylbenzo[d]thiazol-2(3H)-one
• 6-methoxy-4-methyl-2,3-dihydro-1,3-benzothiazol-2-one
• SCHEMBL11342556
• AKOS006276543
• DTXSID80230505
• 2(3H)-Benzothiazolone,6-methoxy-4-methyl-

• Inchi： 1S/C9H9NO2S/c1-5-3-6(12-2)4-7-8(5)10-9(11)13-7/h3-4H,1-2H3,(H,10,11)
• InChI Key： SOZONSXBIDNNRB-UHFFFAOYSA-N
• SMILES： S1C(NC2=C1C=C(C=C2C)OC)=O

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 70.33000
• LogP: 1.90660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles